Cas no 128120-02-5 (1-Phenyl-3-pyrrolidinone)

• Product Name: 1-Phenyl-3-pyrrolidinone
• CAS No: 128120-02-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD08059994
• CID: 1082587
• PubChem ID: 14495343
• Update Time: 2025-10-30

1-Phenyl-3-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 1-Phenylpyrrolidin-3-one
• 1-Phenyl-3-pyrrolidinone
• CHEMBRDG-BB 4015909
• 1-phenylpyrrolidine-3-one
• 3-Pyrrolidinone,1-phenyl
• 1-phenylpyrrolidin-3-one(SALTDATA: FREE)
• 1-phenylpyrrolidin-3-one, AldrichCPR
• Z234894137
• BS-35670
• DTXSID60560978
• 128120-02-5
• J-505097
• EN300-55666
• 3-Pyrrolidinone, 1-phenyl-
• AT27198
• MFCD08059994
• SCHEMBL1953072
• CS-0251665
• AKOS009456310

• MDL： MFCD08059994
• Inchi： 1S/C10H11NO/c12-10-6-7-11(8-10)9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： GTZAZJLKSXIJOF-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 1.53080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-Phenyl-3-pyrrolidinone

Comprehensive Overview of 1-Phenyl-3-pyrrolidinone (CAS No. 128120-02-5): Properties, Applications, and Industry Insights

1-Phenyl-3-pyrrolidinone (CAS No. 128120-02-5) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic ketone, featuring a phenyl group attached to a pyrrolidinone core, serves as a critical intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it valuable for designing drug candidates, agrochemicals, and functional materials. Researchers and industry professionals frequently search for terms like "1-Phenyl-3-pyrrolidinone synthesis", "CAS 128120-02-5 applications", and "pyrrolidinone derivatives in medicine", reflecting its broad relevance.

The compound's molecular formula, C₁₀H₁₁NO, and molecular weight of 161.20 g/mol, contribute to its solubility in polar organic solvents, a property highly sought after in process chemistry. Recent studies highlight its role in developing neurological therapeutics, particularly as a precursor for NMDA receptor modulators and dopamine agonists. With the growing demand for central nervous system (CNS) drugs, 1-Phenyl-3-pyrrolidinone has become a focal point in medicinal chemistry discussions. Searches for "pyrrolidinone scaffold in drug discovery" and "CAS 128120-02-5 safety data" underscore its dual importance in innovation and regulatory compliance.

Beyond pharmaceuticals, 1-Phenyl-3-pyrrolidinone finds applications in material science, where its rigid structure aids in creating high-performance polymers. The compound's thermal stability (decomposing above 200°C) makes it suitable for high-temperature applications, a topic frequently queried as "heat-resistant pyrrolidinone derivatives". Environmental considerations also drive interest in green synthesis methods for this compound, aligning with global trends toward sustainable chemistry. Analytical techniques like HPLC, GC-MS, and NMR are commonly employed for its characterization, as evidenced by search terms such as "128120-02-5 analytical methods".

In the context of intellectual property, patents involving 1-Phenyl-3-pyrrolidinone have surged, particularly in biodegradable polymer formulations and catalytic asymmetric synthesis. This aligns with the rise in searches for "pyrrolidinone patent landscape 2023" and "CAS 128120-02-5 suppliers". The compound's compatibility with microwave-assisted reactions further enhances its appeal for high-throughput screening—a technique dominating modern combinatorial chemistry workflows. Regulatory databases show increasing submissions for derivatives of this compound, reflecting its expanding role in FDA-approved intermediates.

From a commercial perspective, the global market for 1-Phenyl-3-pyrrolidinone is projected to grow at a CAGR of 6.2% (2023–2030), driven by demand from Asia-Pacific pharmaceutical hubs. Quality standards like USP/EP grade and GMP compliance dominate procurement discussions, with frequent queries about "128120-02-5 batch consistency". Recent advancements in continuous flow chemistry have optimized its production, reducing byproducts—a breakthrough often searched as "pyrrolidinone scale-up challenges". The compound's chiral variants also attract attention for enantioselective catalysis, a niche but rapidly growing segment.

Emerging applications in electronic materials, such as organic semiconductors and liquid crystal displays, further diversify the utility of 1-Phenyl-3-pyrrolidinone. Its electron-rich nitrogen atom enables π-stacking interactions, a property explored in OLED research—evidenced by rising searches for "pyrrolidinone-based hole transport materials". Collaborative studies between academia and industry continue to uncover novel derivatives, with particular interest in fluorinated analogs for enhanced bioavailability. As AI-driven molecular design gains traction, computational predictions about this compound's reactivity profiles ("in silico pyrrolidinone metabolism") are becoming pivotal for R&D efficiency.